molecular formula C8H10N6 B8775768 3-Hydrazino-6-(2-methylimidazol-1-yl)pyridazine CAS No. 75792-67-5

3-Hydrazino-6-(2-methylimidazol-1-yl)pyridazine

Cat. No. B8775768
CAS RN: 75792-67-5
M. Wt: 190.21 g/mol
InChI Key: SKGCBNQMSDOUPL-UHFFFAOYSA-N
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Description

3-Hydrazino-6-(2-methylimidazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C8H10N6 and its molecular weight is 190.21 g/mol. The purity is usually 95%.
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properties

CAS RN

75792-67-5

Product Name

3-Hydrazino-6-(2-methylimidazol-1-yl)pyridazine

Molecular Formula

C8H10N6

Molecular Weight

190.21 g/mol

IUPAC Name

[6-(2-methylimidazol-1-yl)pyridazin-3-yl]hydrazine

InChI

InChI=1S/C8H10N6/c1-6-10-4-5-14(6)8-3-2-7(11-9)12-13-8/h2-5H,9H2,1H3,(H,11,12)

InChI Key

SKGCBNQMSDOUPL-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CN1C2=NN=C(C=C2)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.7 g (35 millimoles) of 3-chloro-6-(2-methyl-imidazol-1-yl)-pyridazine are taken up in 30 ml of hydrazine hydrate and the mixture is heated for 5-10 hours at 100°-130° C. under nitrogen as a protective gas; the reaction mixture becomes homogeneous in the course of the first few hours. When the mixture has cooled, the crude product which has precipitated is filtered off. It is also possible to pour the reaction mixture into ice water and extract the mixture repeatedly with methylene chloride. Continuous extraction by means of a rotary perforator, using methylene chloride or chloroform as the extraction solvents, has also proved an advantageous method. Yet a further possibility is to distil off the hydrazine hydrate under reduced pressure.
Quantity
6.7 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two

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